ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3,4-dimethoxybenzoyl)-3-[(4-fluorophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C24H28FNO5/c1-4-31-23(28)24(15-17-6-9-19(25)10-7-17)12-5-13-26(16-24)22(27)18-8-11-20(29-2)21(14-18)30-3/h6-11,14H,4-5,12-13,15-16H2,1-3H3
• InChI Key: DWUQFXUKOOZPGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=CC(=C(C=C2)OC)OC)CC3=CC=C(C=C3)F
• Molecular Formula: C24H28FNO5
• Molecular Weight: 429.5 g/mol

Description

Ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate, also known as compound X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X is not fully understood, but it is believed to act as a modulator of certain receptors in the brain. Specifically, ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X has been found to bind to the sigma-1 receptor, which is involved in various physiological processes, including pain perception, mood regulation, and drug addiction. By binding to this receptor, ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X may modulate its activity and affect these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X have been studied in vitro and in vivo. In vitro studies have shown that ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X can modulate the activity of certain enzymes and receptors involved in various cellular processes. In vivo studies have shown that ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X can affect behavior, pain perception, and drug addiction in animal models. Additionally, ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X has been found to have low toxicity and good pharmacokinetic properties, making it a promising drug candidate.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X in lab experiments is its high purity and high yield synthesis method, which allows for consistent results. Additionally, ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X has low toxicity and good pharmacokinetic properties, making it a safe and effective tool for studying various processes in vitro and in vivo. However, one limitation of using ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X is its limited availability, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X. One direction is to further investigate its mechanism of action and its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. Another direction is to explore its potential as a tool for studying the function of certain receptors in the brain. Additionally, further studies are needed to determine the optimal dosage and administration of ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X for different applications.

Scientific Research Applications

Compound X has been found to have potential applications in various fields of research, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. In neuroscience, ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X has been studied for its potential as a tool to study the function of certain receptors in the brain. In pharmacology, ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate X has been studied for its potential as a lead ethyl 1-(3,4-dimethoxybenzoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate for the development of new drugs.